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Compound of Interest

Compound Name: Methyl trichloroacetate

Cat. No.: B166323

For Researchers, Scientists, and Drug Development Professionals

Methyl trichloroacetate (MTCA) is a versatile reagent and solvent utilized in various chemical
syntheses, including the production of pharmaceuticals and agrochemicals.[1] As a
halogenated ester, its reactivity necessitates a thorough understanding of its hazard profile and
strict adherence to safety protocols to mitigate risks in a laboratory and manufacturing setting.
This technical guide provides an in-depth overview of the safety data for methyl
trichloroacetate and detailed precautions for its handling.

Core Safety and Hazard Information

Methyl trichloroacetate is classified as a toxic and corrosive substance that poses significant
health risks upon exposure.[2][3] It is crucial to handle this chemical with appropriate personal
protective equipment (PPE) in a well-ventilated area, preferably within a chemical fume hood.

[1]14]

GHS Hazard Classification

Methyl trichloroacetate is classified under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS) with the following hazard statements:

o Acute Toxicity, Oral (Category 3): Toxic if swallowed.[1][4][5]

o Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[4][5]
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o Acute Toxicity, Inhalation (Category 3): Toxic if inhaled.[4][5]

o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2][4][5][6]

o Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2][4][5][6]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1][2][6]

o Flammable Liquids (Category 4): Combustible liquid.[4][7]

» Carcinogenicity (Limited Evidence): Limited evidence of a carcinogenic effect (R40).[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of methyl trichloroacetate is provided

in the table below.

Property

Value

CAS Number

598-99-2[1][4][8]

Molecular Formula

C3H3CI302[1][4][8]

Molecular Weight 177.41 g/mol [2][4][8]

Appearance Colorless liquid[1][2]

Odor Sweet, fruity odor[1]

Melting Point -18 °C[8][9]

Boiling Point 147.9 + 3.0 °C to 154 °C[3][5][8][9]
Density 1.488 to 1.5 g/cm3[3][8][9]

Flash Point 72 °C to 72.8 °C[5][8]

Vapor Pressure

4.3 to 5.5 mmHg[2][8][10]

Water Solubility

1050 mg/L (Insoluble to some extent)[1]
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Experimental Protocols for Safe Handling

Adherence to strict protocols is mandatory when working with methyl trichloroacetate to
ensure the safety of personnel and the integrity of the research.

Personal Protective Equipment (PPE)

A foundational aspect of safe handling involves the use of appropriate personal protective
equipment. The following PPE is required:

e Eye Protection: Chemical safety goggles and a face shield if there is a splash hazard.[5]
e Hand Protection: Impervious gloves, such as butyl rubber or Viton.[5]

» Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are minimum
requirements. For larger quantities or in case of potential for significant exposure, impervious
protective clothing and boots should be used.[5]

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a
chemical fume hood.[1][4] If engineering controls are not sufficient, a NIOSH-approved
respirator with an organic vapor cartridge is necessary.[11]

Engineering Controls

» Ventilation: Always handle methyl trichloroacetate in a well-ventilated area. A certified
chemical fume hood is the preferred engineering control to minimize inhalation exposure.[1]

[4]

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.[5]

Handling and Storage Procedures

e Handling:
o Avoid direct physical contact with the chemical.[1]

o Do not eat, drink, or smoke in areas where methyl trichloroacetate is handled.[1][4][7]
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o Wash hands and face thoroughly after handling.[4][5]

o Use explosion-proof equipment and take measures to prevent the buildup of electrostatic
charge.[4][5]

o Keep away from sources of ignition, flames, and hot surfaces.[1][4][5]
o Storage:

o Store in a cool, dry, and well-ventilated place.[1][4][5]

o Keep containers tightly closed.[1][4][5]

o Store locked up and away from incompatible materials such as oxidizing agents, alkali
metals, and trimethylamine.[3][4][5]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures

Exposure Route First-Aid Protocol

Remove the victim to fresh air and keep at rest
Inhalation in a position comfortable for breathing. Call a

poison center or doctor immediately.[4][5]

Immediately take off all contaminated clothing.

, Wash the affected area with plenty of soap and
Skin Contact ) )

water. Call a poison center or doctor if you feel

unwell.[4][5]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice or attention.[4][5]

Rinse mouth. Immediately call a poison center

Ingestion _ -
or doctor. Do NOT induce vomiting.[4][5][11]
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Spill and Leak Procedures

o Small Spills: Absorb the spill with a suitable inert material (e.g., dry sand, earth, vermiculite).

[4]

o Large Spills: Evacuate the area. Contain the spill by bunding. Prevent the product from
entering drains.[4]

o General: Use personal protective equipment during cleanup. Ensure adequate ventilation.
Eliminate all ignition sources.[2]

Incompatibility and Decomposition

Understanding the chemical incompatibilities of methyl trichloroacetate is vital to prevent
hazardous reactions.

e Incompatible Materials:
o Strong Oxidizing Agents: May cause a vigorous, exothermic reaction.[3]
o Strong Bases/Caustic Solutions: Interaction can generate heat.[3]
o Alkali Metals and Hydrides: Can generate flammable hydrogen gas.[3]
o Trimethylamine: Reacts violently, especially when heated.[1][3]

o Hazardous Decomposition Products:
o When heated to decomposition, it emits toxic fumes of chlorine (CI-).[1]
o Fire will produce irritating, corrosive, and/or toxic gases.[1][2][3]

Visualizing Safety Protocols

The following diagrams illustrate key safety workflows and logical relationships for handling
methyl trichloroacetate.
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Start: Handling Methy! Trichloroaceta>

1. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

2. Verify Engineering Controls
(Fume Hood, Eyewash/Shower)

3. Handle in Fume Hood
- Avoid inhalation and contact
- Keep away from ignition sources

4. Store Properly
- Tightly closed container
- Cool, dry, ventilated area
- Away from incompatibles

5. Decontaminate Work Area & Remove PPE

6. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow for the safe handling of methyl trichloroacetate.
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Caption: Incompatibility and decomposition risks of methyl trichloroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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